Cas no 57385-16-7 (4-ethynyloxan-4-ol)

• Product Name: 4-ethynyloxan-4-ol
• CAS No: 57385-16-7
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD18814953
• CID: 1019240
• PubChem ID: 15550485
• Update Time: 2025-09-28

4-ethynyloxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-ol, 4-ethynyltetrahydro- (9CI)
• 4-ethynyloxan-4-ol
• 4-ethynyl-tetrahydro-2H-pyran-4-ol
• 4-Ethynyltetrahydropyran-4-ol
• CS-0050868
• 4-ethynyltetrahydro-2H-pyran-4-ol
• 4-ethynyl-tetrahydro-pyran-4-ol
• A869685
• EN300-220139
• P12466
• SY042348
• 4-ethynyl-tetrahydropyran-4-ol
• DA-04742
• AS-51351
• SWJWVPMUAUALKX-UHFFFAOYSA-N
• PB25698
• F8883-8285
• MFCD18814953
• 57385-16-7
• AKOS014246344
• SCHEMBL236665

• MDL： MFCD18814953
• Inchi： 1S/C7H10O2/c1-2-7(8)3-5-9-6-4-7/h1,8H,3-6H2
• InChI Key： SWJWVPMUAUALKX-UHFFFAOYSA-N
• SMILES： O1CCC(C#C)(CC1)O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.5Ų